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Compound of Interest

Compound Name: 2-Bromomethylphenylboronic acid

Cat. No.: B1271537

For immediate release

This guide provides essential safety and logistical information for the proper disposal of 2-
Bromomethylphenylboronic acid (CAS No. 91983-14-1). The following procedures are
designed for researchers, scientists, and drug development professionals to ensure safe
handling and disposal in a laboratory setting, in accordance with regulatory compliance.

Immediate Safety and Hazard Information

2-Bromomethylphenylboronic acid is a combustible solid that can cause skin, eye, and
respiratory irritation.[1] Adherence to proper personal protective equipment (PPE) and handling
procedures is critical to mitigate exposure risks.
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Hazard Classification &
Safety Information

Description

Source

GHS Hazard Statements

H315: Causes skin
irritation.H319: Causes serious
eye irritation.H335: May cause

respiratory irritation.

[1](2]

Signal Word Warning [1][3]
CAS Number 91983-14-1 [1]
Molecular Formula C7HsBBrO:z [4115]
Molecular Weight 214.85 g/mol [1][4]
Appearance White to off-white solid [5]1[6]
Keep container tightly closed
in a dry, well-ventilated place.
Storage [1][6]

Recommended storage

temperature: 2-8°C.

Incompatible Materials

Strong oxidizing agents, strong

bases.

[6]

Personal Protective Equipment
(PPE)

N95 type dust mask, safety
goggles/eyeshields, chemical-

resistant gloves, lab coat.

[1](6]

Experimental Protocols: Spill Cleanup Procedure

In the event of a spill, only trained personnel equipped with the proper PPE should perform the

cleanup.

For Small Spills (Solid):

o Alert Personnel: Notify others in the immediate vicinity of the spill.

o Don PPE: Ensure you are wearing safety goggles, chemical-resistant gloves, a lab coat, and

an N95 dust mask.
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Contain the Spill: Gently cover the spill with an inert absorbent material like vermiculite or
sand to prevent the dust from becoming airborne.[7][8]

Collect the Material: Carefully sweep or scoop the absorbed material into a designated,
sealable hazardous waste container.[8][9] Use non-sparking tools if there is any concern
about ignition sources.

Decontaminate the Area: Wipe the spill area with a damp cloth or paper towel. Place the
used cleaning materials into the hazardous waste container.[9]

Label and Seal: Securely seal the container and label it clearly as "Hazardous Waste: 2-
Bromomethylphenylboronic acid" with the date of collection.

Dispose of PPE: Remove and dispose of contaminated gloves and other disposable PPE in
the hazardous waste stream.

Wash Hands: Wash hands thoroughly with soap and water after the cleanup is complete.
For Large Spills:

o Evacuate: Immediately evacuate the area.

« Isolate: Close doors to the affected area to confine the hazard.

» Notify Authorities: Contact your institution's Environmental Health and Safety (EHS)
department and follow their emergency procedures. Do not attempt to clean up a large spill
without specialized training and equipment.[10][11]

Disposal Plan: Step-by-Step Guidance

The standard and safest method for the disposal of 2-Bromomethylphenylboronic acid,
whether it is excess reagent or contaminated waste, is through a certified hazardous waste
management service.

e Segregation: Do not mix 2-Bromomethylphenylboronic acid waste with other chemical
waste streams unless explicitly permitted by your EHS department.[12]
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» Containerization: Place all waste materials (the chemical itself, contaminated absorbents,
and disposable PPE) into a clearly labeled, sealed, and chemically compatible container.

e Labeling: The container must be labeled as "Hazardous Waste" and include the full chemical
name: "2-Bromomethylphenylboronic acid,” the CAS number (91983-14-1), and the
associated hazards (Irritant).

o Storage: Store the sealed waste container in a designated, secure hazardous waste
accumulation area, away from incompatible materials.

o Arrangement for Pickup: Contact your institution's EHS department to arrange for the
collection and disposal of the hazardous waste. They will work with a licensed disposal
company to ensure environmentally responsible and compliant disposal.[2]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of 2-
Bromomethylphenylboronic acid.
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Caption: Decision workflow for handling and disposing of 2-Bromomethylphenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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